Structure characterization of free-standing filaments drawn in the liquid crystal state
Physical Chemistry Chemical Physics Pub Date: 2005-12-19 DOI: 10.1039/B513376A
Abstract
Stable free-standing liquid filaments formed by some layered mesophases of bent-core mesogens are unique structures. Some of their physical properties have been analyzed in recent studies, but their microscopic structure and conditions for stability have still been unclear. We explore details of filament shapes and surface profiles of filaments drawn in liquid crystal phases of bent-core mesogens by
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